Cas no 640729-52-8 (Pentanedioic acid, 2-hexyl-3-oxo-, dimethyl ester)

• Product Name: Pentanedioic acid, 2-hexyl-3-oxo-, dimethyl ester
• CAS No: 640729-52-8
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 1665624
• Update Time: 2024-09-03

Pentanedioic acid, 2-hexyl-3-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-hexyl-3-oxo-, dimethyl ester
• Pentanedioic acid, 2-hexyl-3-oxo-, 1,5-dimethyl ester

• Inchi： 1S/C13H22O5/c1-4-5-6-7-8-10(13(16)18-3)11(14)9-12(15)17-2/h10H,4-9H2,1-3H3
• InChI Key： XSVLZFZRRCCMGH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CCCCCC)C(=O)CC(OC)=O

Computed Properties

• Exact Mass: 258.14676

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 319.3±17.0 °C(Predicted)
• PSA: 69.67
• pka: 9.92±0.46(Predicted)